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Introduction

The synthesis and characterization of new isotopes, particularly in the actinide series,
represents a significant frontier in nuclear physics and chemistry. Plutonium (Pu), a synthetic
element of immense scientific and technological importance, continues to be a subject of
intense research. The discovery of new plutonium isotopes, especially those on the neutron-
deficient side of the nuclear chart, provides crucial data for refining nuclear models,
understanding the limits of nuclear stability, and exploring the fundamental properties of matter.
This technical guide provides a comprehensive overview of the recent discoveries and the
experimental methodologies employed in the synthesis of new plutonium isotopes, with a focus
on the recently discovered plutonium-227.

Experimental Protocols

The synthesis of new, neutron-deficient plutonium isotopes is a complex process that relies on
the use of heavy-ion accelerators and sophisticated separation and detection systems. The
primary method employed is the fusion-evaporation reaction.

General Experimental Workflow for Fusion-Evaporation
Reactions

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1678331?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A typical experimental setup for the synthesis of new heavy elements involves several key
stages:

» lon Beam Production: An intense beam of a specific isotope (the projectile) is generated in
an ion source.

» Acceleration: The ion beam is accelerated to a precise energy using a cyclotron or a linear
accelerator.

o Target Interaction: The high-energy projectile beam is directed onto a thin target made of a
specific heavy isotope.

e Fusion and Evaporation: The projectile and target nuclei fuse to form a highly excited
compound nucleus. This compound nucleus then de-excites by evaporating a specific
number of neutrons, leading to the formation of a new, heavier isotope.

« In-flight Separation: The newly formed isotopes, known as evaporation residues (ERS), are
separated from the unreacted primary beam and other reaction byproducts using a recoil
separator. These separators use a combination of magnetic and electric fields to guide the
ERs to a detector system. Gas-filled recoil separators are commonly used for their high
transmission efficiency.

e Implantation and Detection: The separated ERs are implanted into a position-sensitive
detector, typically a silicon strip detector. The subsequent radioactive decay of the implanted
isotope is then recorded.

o Decay Chain Analysis: The identification of a new isotope is achieved by correlating the
implantation event with its subsequent alpha decay chain, which leads to known daughter
and granddaughter nuclei.

Detailed Methodology for the Synthesis of Plutonium-
227

The most recently discovered isotope, plutonium-227, was synthesized at the Institute of
Modern Physics (IMP) of the Chinese Academy of Sciences in Lanzhou.[1][2]

e Reaction: The fusion-evaporation reaction used was 1°20s(%°Ar, 5n)22’Pu.
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» Projectile and Target: A beam of #°Ar ions was accelerated and directed onto a target of
19205.

o Separator: The Spectrometer for Heavy Atoms and Nuclear Structure (SHANS), a gas-filled
recoil separator, was used to separate the 22’Pu nuclei from the primary beam and other
reaction products.[1][2]

o Detection: The separated 22’Pu nuclei were implanted into a silicon strip detector, and their
subsequent alpha decay was measured to identify the isotope and determine its properties.

Quantitative Data on Newly Synthesized Plutonium
Isotopes

The following table summarizes the key properties of recently discovered neutron-deficient
plutonium isotopes.

Alpha-
Synthesis . Decay particle Discovering
Isotope . Half-life L
Reaction Mode Energy Institution
(MeV)
19205(49Ay, IMP,
27py 0.78 s a 8.191
5n)22’pPu Lanzhou[1][2]
209Bj(23Na, GSl,
228py 11s o 7.77
4n)228py Darmstadt

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key processes involved in the discovery and
characterization of new plutonium isotopes.
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Experimental workflow for the synthesis of new heavy isotopes.

The diagram above illustrates the general workflow for synthesizing new heavy isotopes using
a fusion-evaporation reaction. An ion beam is produced and accelerated before striking a

target. The resulting reaction products are then separated and guided to a detection system for
identification and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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